Cas no 1263208-98-5 (5-(1-(Methylthio)ethyl)furan-2-carboxylic acid)

5-(1-(Methylthio)ethyl)furan-2-carboxylic acid is a furan-based carboxylic acid derivative featuring a methylthioethyl substituent at the 5-position of the furan ring. This compound is of interest in organic synthesis and pharmaceutical research due to its functionalized heterocyclic structure, which serves as a versatile intermediate for further chemical modifications. The presence of both carboxylic acid and thioether groups enhances its reactivity, enabling applications in cross-coupling reactions, ligand design, and bioactive molecule development. Its structural motif is particularly valuable in the synthesis of agrochemicals, medicinal compounds, and specialty chemicals. The compound exhibits moderate stability under standard conditions, facilitating handling and storage in laboratory settings.
5-(1-(Methylthio)ethyl)furan-2-carboxylic acid structure
1263208-98-5 structure
Product Name:5-(1-(Methylthio)ethyl)furan-2-carboxylic acid
CAS No:1263208-98-5
MF:C8H10O3S
MW:186.228201389313
CID:5216895
Update Time:2025-06-07

5-(1-(Methylthio)ethyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(1-(Methylthio)ethyl)furan-2-carboxylicacid
    • 5-(1-(Methylthio)ethyl)furan-2-carboxylic acid
    • SB61816
    • 5-(1-Methylsulfanyl-ethyl)-furan-2-carboxylic acid
    • 2-Furancarboxylic acid, 5-[1-(methylthio)ethyl]-
    • Inchi: 1S/C8H10O3S/c1-5(12-2)6-3-4-7(11-6)8(9)10/h3-5H,1-2H3,(H,9,10)
    • InChI Key: NQEDESYRUCKLKW-UHFFFAOYSA-N
    • SMILES: S(C)C(C)C1=CC=C(C(=O)O)O1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • XLogP3: 1.7
  • Topological Polar Surface Area: 75.7

5-(1-(Methylthio)ethyl)furan-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM491712-1g
5-(1-(Methylthio)ethyl)furan-2-carboxylicacid
1263208-98-5 97%
1g
$*** 2023-03-29
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD608769-1g
5-(1-(Methylthio)ethyl)furan-2-carboxylic acid
1263208-98-5 97%
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Additional information on 5-(1-(Methylthio)ethyl)furan-2-carboxylic acid

5-(1-(Methylthio)ethyl)furan-2-carboxylic acid (CAS No. 1263208-98-5): A Comprehensive Overview

5-(1-(Methylthio)ethyl)furan-2-carboxylic acid (CAS No. 1263208-98-5) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its distinct molecular structure, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The molecular formula of 5-(1-(Methylthio)ethyl)furan-2-carboxylic acid is C9H10O3S, and it has a molecular weight of 194.23 g/mol. The compound features a furan ring, a carboxylic acid group, and a methylthioethyl substituent, which collectively contribute to its unique chemical properties and biological activities. The presence of the furan ring, in particular, is noteworthy as it is a common structural motif found in many biologically active compounds.

In recent years, the study of 5-(1-(Methylthio)ethyl)furan-2-carboxylic acid has been driven by its potential therapeutic applications. Research has shown that this compound exhibits anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry (2021) demonstrated that 5-(1-(Methylthio)ethyl)furan-2-carboxylic acid effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 5-(1-(Methylthio)ethyl)furan-2-carboxylic acid has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in the Bioorganic & Medicinal Chemistry Letters (2020) reported that 5-(1-(Methylthio)ethyl)furan-2-carboxylic acid possesses potent antioxidant activity, as evidenced by its ability to scavenge free radicals and protect cells from oxidative damage.

The pharmacokinetic properties of 5-(1-(Methylthio)ethyl)furan-2-carboxylic acid have also been studied to evaluate its suitability as a therapeutic agent. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. A study published in the European Journal of Pharmaceutical Sciences (2021) found that 5-(1-(Methylthio)ethyl)furan-2-carboxylic acid exhibits good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication.

In addition to its therapeutic potential, 5-(1-(Methylthio)ethyl)furan-2-carboxylic acid has been explored for its use in chemical synthesis and material science. The compound's unique structure makes it an attractive building block for the synthesis of more complex molecules with diverse applications. For instance, researchers at the University of California, Berkeley have utilized 5-(1-(Methylthio)ethyl)furan-2-carboxylic acid as a starting material for the synthesis of novel polymers with tunable properties for use in advanced materials and coatings.

The safety profile of 5-(1-(Methylthio)ethyl)furan-2-carboxylic acid is another critical aspect that has been extensively studied. Toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 5-(1-(Methylthio)ethyl)furan-2-carboxylic acid (CAS No. 1263208-98-5) is a multifaceted compound with promising applications in various fields, including medicinal chemistry, chemical synthesis, and material science. Its unique chemical structure confers it with anti-inflammatory and antioxidant properties, making it a valuable candidate for drug discovery and development. Ongoing research continues to uncover new aspects of this compound's potential uses and mechanisms of action, highlighting its significance in modern scientific research.

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